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Compound of Interest

Compound Name: 4-Cyano-4'-octylbiphenyl

Cat. No.: B1197303 Get Quote

An In-depth Technical Guide to 4'-Octyl[1,1'-biphenyl]-4-carbonitrile (CAS 52709-84-9)

This technical guide provides a comprehensive overview of 4'-Octyl[1,1'-biphenyl]-4-

carbonitrile, a well-studied liquid crystal material. The information is tailored for researchers,

scientists, and professionals in materials science and related fields.

Chemical Identity
4'-Octyl[1,1'-biphenyl]-4-carbonitrile, commonly known as 8CB, is a prominent member of the

cyanobiphenyl series of liquid crystals.[1][2] Its molecular structure consists of a rigid biphenyl

core, a flexible octyl alkyl chain, and a polar cyano group.[1][2] This combination of a flexible

chain and a rigid core is responsible for its liquid crystalline properties.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 52709-84-9[1][3][4][5][6][7]

Molecular Formula C₂₁H₂₅N[1][2][5][6][7]

Molecular Weight 291.43 g/mol [3][4][5][6]

IUPAC Name 4'-(octan-1-yl)-[1,1'-biphenyl]-4-carbonitrile

Common Synonyms
4-Cyano-4'-octylbiphenyl, 8CB, 4'-n-Octyl-4-

biphenylcarbonitrile[1][2]

InChI Key CSQPODPWWMOTIY-UHFFFAOYSA-N[3][4]

SMILES CCCCCCCCc1ccc(cc1)-c2ccc(cc2)C#N[3][4]

Physicochemical and Thermal Properties
8CB is a thermotropic liquid crystal, meaning its phase transitions are temperature-dependent.

[3] It exhibits several distinct phases, including crystalline, smectic A, nematic, and isotropic

liquid phases.[3]

Table 2: Physicochemical and Optical Properties
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Property Value Conditions

Physical Form
White or colorless solid; liquid

crystal (nematic)[7]
Room Temperature

Melting Point 20-22 °C

Boiling Point 218 °C at 2 mmHg[1]

Flash Point >110 °C (>230 °F) Closed cup

Density 1.00 ± 0.1 g/cm³ Predicted

Water Solubility Insoluble

Refractive Index (nₑ) 1.673 at 27 °C[4]

Refractive Index (nₒ) 1.516 at 27 °C[4]

Dielectric Permittivity (ε∥) 12.8 at 39.4 °C[4]

Dielectric Permittivity (ε⊥) 6.65 at 39.4 °C[4]

Table 3: Thermal Properties and Phase Transitions

Transition Temperature (°C) Notes

Crystalline to Smectic A ~21
Transition from solid to a more

ordered liquid crystal phase.

Smectic A to Nematic ~33.5
Transition to a less ordered

liquid crystal phase.

Nematic to Isotropic ~40.5
Transition to a true liquid

phase (clearing point).

Note: Phase transition temperatures can vary slightly depending on purity and experimental

conditions.

Safety and Hazard Information
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8CB is classified as hazardous under the 2012 OSHA Hazard Communication Standard.[8] It is

important to handle this chemical with appropriate safety precautions.

Table 4: GHS Hazard Classification

Hazard Class Category Hazard Statement

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2
H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Handling and Personal Protective Equipment
Engineering Controls: Use in a well-ventilated area.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear protective gloves and clothing to prevent skin exposure.

Respiratory Protection: Under normal use conditions, respiratory protection is not required.

If dusts or aerosols are generated, use a NIOSH-approved respirator.

First Aid Measures
In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes. Get

medical attention.

In case of skin contact: Wash off immediately with plenty of soap and water for at least 15

minutes. If skin irritation persists, call a physician.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2023/sm/d2sm01652d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If inhaled: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.

If swallowed: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.

Storage
Store in a tightly closed container in a dry and well-ventilated place.

Biological Activity and Toxicological Information
Extensive searches of scientific literature did not yield any significant data on the interaction of

4'-Octyl[1,1'-biphenyl]-4-carbonitrile with biological signaling pathways. Its primary application

and area of study are in materials science. While a structurally related compound, 4-

octylphenol, has been shown to have biological and toxic effects, this information is not directly

applicable to 8CB.[9] Detailed toxicological studies for 8CB are limited beyond the basic hazard

classifications provided in safety data sheets.

Experimental Protocols and Methodologies
8CB is a model compound for studying the physical properties of liquid crystals. Below are

summaries of common experimental techniques used in its characterization.

Differential Scanning Calorimetry (DSC) for Phase
Transition Analysis
DSC is used to determine the temperatures and enthalpy changes of phase transitions in 8CB.

Methodology:

A small, precisely weighed sample of 8CB is hermetically sealed in an aluminum pan.

An empty sealed pan is used as a reference.

The sample and reference are heated and cooled at a controlled rate (e.g., 5, 10, or 20

°C/min).[3]
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The heat flow into or out of the sample relative to the reference is measured as a function

of temperature.

Endothermic and exothermic peaks in the heat flow curve correspond to phase transitions.

Sample Preparation DSC Analysis Data Interpretation

Weigh 8CB Sample Seal in Al Pan Load Sample & Ref Controlled Heating/Cooling Measure Heat Flow Plot Heat Flow vs. Temp Identify Transition Peaks Calculate Enthalpy

Click to download full resolution via product page

Workflow for DSC analysis of 8CB phase transitions.

Transmission Ellipsometry for Optical Characterization
This technique measures the change in polarization of light upon reflection from or

transmission through a sample to determine its optical properties and thickness.

Methodology:

A free-standing film of 8CB is created.

A polarized light beam is passed through the film at varying angles of incidence.

A photo-elastic modulator (PEM) is used to analyze the phase difference between the

extraordinary and ordinary rays of the transmitted light.

The experimental data is fitted to a theoretical model to determine the film thickness and

the anisotropy of the refractive indices.[10]

Molecular Dynamics (MD) Simulation
MD simulations are used to model the behavior of 8CB molecules at the atomic level to

understand their structural and dynamic properties.

Methodology:
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An initial configuration of 8CB molecules in a simulation cell is defined.

The forces between atoms are calculated using a force field.

Newton's equations of motion are solved numerically to simulate the movement of atoms

over time.

Properties such as orientational order parameter, layer spacing, and film thickness are

calculated from the simulation trajectory.[10]

Define Initial Molecular Configuration

Apply Force Field

Solve Equations of Motion

Generate Trajectory

Analyze Properties

Structural & Dynamic Properties

Click to download full resolution via product page

Logic flow of a molecular dynamics simulation for 8CB.
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Fabrication of a Liquid Crystal Cell
While the following protocol is for a related compound (5CB), the principles are directly

applicable to creating a test cell for 8CB.

Methodology:

Substrate Coating: Two conductive glass plates are coated with a thin layer of polyvinyl

alcohol (PVA).

Alignment Layer Creation: The PVA layer on each plate is gently rubbed in a single

direction to create microscopic grooves. The rubbing directions on the two plates are set

perpendicular to each other.

Cell Assembly: The two glass plates are placed together with the PVA-coated sides facing

inward, separated by a small gap using spacers.

Filling: The liquid crystal (8CB) is introduced into the gap between the plates via capillary

action in its isotropic phase (heated).

Sealing and Connection: The cell is sealed, and electrical contacts are made to the

conductive layers of the glass plates.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plate 1 Preparation Plate 2 Preparation

Coat Glass with PVA

Rub PVA Layer (Direction X)

Assemble Plates with Spacers

Coat Glass with PVA

Rub PVA Layer (Direction Y)

Fill with 8CB (Isotropic Phase)

Seal and Add Contacts

Click to download full resolution via product page

Experimental workflow for fabricating a liquid crystal cell.

Applications in Research and Technology
The primary use of 4'-Octyl[1,1'-biphenyl]-4-carbonitrile is in the field of materials science and

liquid crystal technology.

Liquid Crystal Displays (LCDs): Its liquid crystalline properties are fundamental to the

operation of some types of LCDs.[1][2]

Fundamental Research: It serves as a model system for studying phase transitions,

molecular interactions, and the physical properties of liquid crystals.[1]
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Materials Science: The unique thermal and optical properties of 8CB make it a valuable

component in the development of new materials with specific, tunable characteristics.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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